Cas no 1806794-52-4 (2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide)

2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with amino, difluoromethyl, iodo, and sulfonamide functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The presence of both difluoromethyl and iodo groups enhances its reactivity, enabling selective modifications for targeted applications. The sulfonamide moiety further contributes to its potential as a precursor for sulfonamide-based therapeutics. This compound is characterized by its high purity and stability, ensuring reliable performance in synthetic workflows. Its versatility and well-defined reactivity profile make it suitable for advanced medicinal chemistry and drug discovery programs.
2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide structure
1806794-52-4 structure
Product Name:2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide
CAS No:1806794-52-4
MF:C6H6F2IN3O2S
MW:349.097018718719
CID:4856108
Update Time:2025-05-22

2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide
    • Inchi: 1S/C6H6F2IN3O2S/c7-5(8)4-2(9)1-3(6(10)12-4)15(11,13)14/h1,5H,(H2,10,12)(H2,11,13,14)
    • InChI Key: YPWFSBSYWYHTBJ-UHFFFAOYSA-N
    • SMILES: IC1=C(C(F)F)N=C(C(=C1)S(N)(=O)=O)N

Computed Properties

  • Exact Mass: 348.919
  • Monoisotopic Mass: 348.919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 107

2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029066134-1g
2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide
1806794-52-4 97%
1g
$1,519.80 2022-03-31

Additional information on 2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1806794-52-4)

2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1806794-52-4) is a specialized sulfonamide derivative with a unique molecular structure, combining a pyridine core with difluoromethyl and iodo substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the sulfonamide group, make it a candidate for modulating enzyme activity or serving as a building block in drug discovery.

The 2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide is particularly relevant in the context of targeted drug design, a hot topic in modern medicinal chemistry. Researchers are increasingly exploring halogenated pyridines for their ability to enhance binding affinity and metabolic stability in drug candidates. The presence of the iodo group in this compound opens avenues for cross-coupling reactions, a technique widely used in palladium-catalyzed synthesis.

In agrochemical applications, difluoromethyl-containing compounds like this one are studied for their potential as herbicides or fungicides. The difluoromethyl group is known to improve lipophilicity and bioavailability, critical factors in crop protection agents. With the growing demand for sustainable agriculture, such compounds are being evaluated for their environmental impact and efficacy against resistant pests.

From a synthetic perspective, CAS No. 1806794-52-4 represents a valuable chemical building block. Its amino and sulfonamide functionalities allow for further derivatization, making it a versatile intermediate in heterocyclic chemistry. Recent publications highlight its use in constructing kinase inhibitors, a class of therapeutics dominating oncology research. This aligns with the surge in interest around precision medicine and personalized cancer treatments.

The compound's spectroscopic properties and crystallographic data are also subjects of investigation. Advanced techniques like NMR spectroscopy and X-ray diffraction are employed to characterize its structure-activity relationships. Such studies contribute to the broader understanding of molecular interactions in drug-receptor binding, a key focus area in computational chemistry and AI-assisted drug discovery.

Quality control of 2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide involves rigorous HPLC analysis and mass spectrometry to ensure purity, as even minor impurities can significantly impact research outcomes. This underscores the compound's role in high-throughput screening platforms, where reproducibility is paramount. The pharmaceutical industry's shift toward fragment-based drug design further elevates the importance of such well-characterized intermediates.

Environmental and regulatory aspects of halogenated compounds like this are frequently discussed in green chemistry forums. Researchers are developing catalytic methods to minimize waste during its synthesis, addressing the industry's push for sustainable manufacturing. These efforts align with global initiatives like the UN Sustainable Development Goals, particularly those concerning responsible consumption and industrial innovation.

In conclusion, 2-Amino-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1806794-52-4) exemplifies the intersection of medicinal chemistry, materials science, and environmental stewardship. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—make it a compound of enduring scientific and industrial relevance. As research continues to explore its potential, this molecule will likely remain at the forefront of innovation in chemical synthesis and drug development.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.